Cas no 58840-79-2 (Ac-D-Lys-OH)

• Product Name: Ac-D-Lys-OH
• CAS No: 58840-79-2
• MF: C₈H₁₆N₂O₃
• MW: 188.224242210388
• MDL: MFCD00066056
• CID: 365995
• PubChem ID: 23390002
• Update Time: 2025-04-24

Ac-D-Lys-OH Chemical and Physical Properties

Names and Identifiers

• D-Lysine, N²-acetyl-
• (R)-2-acetamido-6-aminohexanoic acid
• Ac-d-lys-oh
• D-lysine, N< sup> 2<
• LogP
• N< sup> 2<
• sup> -acetyl-
• sup> -Acetyl-D-lysine
• (2R)-6-AMINO-2-ACETAMIDOHEXANOIC ACID
• BS-49081
• BDBM93346
• Acetyl-D-lysine
• F10949
• CS-0154025
• MFCD00066056
• 58840-79-2
• (2R)-2-acetamido-6-aminohexanoic acid
• SCHEMBL919220
• D-Lysine, N2-acetyl-
• (2R)-2-acetamido-6-azaniumylhexanoate
• EN300-8092878
• N2-ACETYL-D-LYSINE
• NALPHA-ACETYL-D-LYSINE
• 2L3U6R7LX6
• N~2~-Acetyl-D-lysine
• Integrase inhibitor, R3{2}
• DTXSID20633551
• AKOS006272968
• D-Lysine,n2-acetyl-
• Ac-D-Lys-OH

• MDL： MFCD00066056
• Inchi： 1S/C8H16N2O3/c1-6(11)10-7(8(12)13)4-2-3-5-9/h7H,2-5,9H2,1H3,(H,10,11)(H,12,13)/t7-/m1/s1
• InChI Key： VEYYWZRYIYDQJM-SSDOTTSWSA-N
• SMILES： OC([C@@H](CCCCN)NC(C)=O)=O

Computed Properties

• Exact Mass: 188.11618
• Monoisotopic Mass: 188.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 7
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -4.4
• Topological Polar Surface Area: 92.4Ų

Experimental Properties

• Density: 1.139
• Boiling Point: 438.5°C at 760 mmHg
• Flash Point: 219°C
• Refractive Index: 1.49
• PSA: 92.42
• LogP: 0.79590

Additional information on Ac-D-Lys-OH

D-Lysine, N²-acetyl- (CAS NO58840-79-2): A Comprehensive Overview

D-Lysine is a naturally occurring amino acid that plays a significant role in various biological processes. Among its derivatives, N²-acetyl-D-Lysine has garnered considerable attention due to its unique properties and potential applications in the field of biomedicine. This compound, also referred to as CAS NO58840-79-2, is a modified form of D-Lysine where the amino group at position 2 is acetylated. This modification introduces specific functional characteristics that make it valuable in both research and therapeutic contexts.

The acetylation of D-Lysine at the N²-position creates a molecule with enhanced stability and reactivity. This makes N²-acetyl-D-Lysine particularly useful in biochemical studies, where it serves as a valuable tool for investigating protein-protein interactions and post-translational modifications. Recent research has highlighted its potential role in modulating cellular signaling pathways, which could have implications for the treatment of various diseases, including cancer, neurodegenerative disorders, and inflammatory conditions.

One of the most promising applications of N²-acetyl-D-Lysine lies in its ability to influence the activity of enzymes and receptors. For instance, studies have demonstrated that this compound can act as an inhibitor of certain kinases, thereby regulating downstream signaling cascades. This property positions it as a potential lead compound for drug development, particularly in the realm of oncology, where kinase inhibitors are a major focus.

Moreover, N²-acetyl-D-Lysine has shown remarkable neuroprotective properties in preclinical models. Research indicates that it can mitigate oxidative stress and inflammation in neural tissues, suggesting its potential utility in treating conditions such as Alzheimer's disease and Parkinson's disease. These findings underscore the compound's multifaceted biological activity and its relevance to neurological disorders.

Another area of interest is the role of D-Lysine and its derivatives in metabolic regulation. N²-acetyl-D-Lysine has been found to influence energy metabolism by modulating mitochondrial function. This could have implications for the treatment of metabolic disorders, such as obesity and type 2 diabetes, where dysregulation of energy balance is a key factor.

Recent advancements in the synthesis and characterization of CAS NO58840-79-2 have further enhanced our understanding of its pharmacokinetics and bioavailability. Studies have demonstrated that N²-acetyl-D-Lysine exhibits favorable absorption profiles, making it a suitable candidate for oral administration. Additionally, its relatively low toxicity profile adds to its therapeutic potential.

In conclusion, D-Lysine, N²-acetyl- (CAS NO58840-79-2) is a compound with diverse biological activities that hold significant promise in the field of biomedicine. Its ability to modulate cellular signaling, influence metabolic pathways, and exhibit neuroprotective properties positions it as a valuable tool for both research and therapeutic development. As our understanding of its mechanisms continues to evolve, N²-acetyl-D-Lysine is likely to play an increasingly important role in the quest for innovative medical solutions.